Cas no 1797091-86-1 (2-benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone)

• Product Name: 2-benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• CAS No: 1797091-86-1
• MF: C₁₅H₁₆N₂O₂S₂
• MW: 320.429740905762
• CID: 5369774
• Update Time: 2025-11-05

2-benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone

• Inchi： 1S/C15H16N2O2S2/c18-14(11-20-10-12-4-2-1-3-5-12)17-8-13(9-17)19-15-16-6-7-21-15/h1-7,13H,8-11H2
• InChI Key： IQZPQFVRBAXEFF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(OC2=NC=CS2)C1)CSCC1=CC=CC=C1

Additional information on 2-benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone

Introduction to 2-Benzylsulfanyl-1-[3-(1,3-Thiazol-2-yloxy)azetidin-1-yl]ethanone (CAS No. 1797091-86-1)

2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone, also known by its CAS number 1797091-86-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thiazole derivatives, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C₁₅H₁₅N₃O₂S, and it has a molecular weight of approximately 305.36 g/mol.

The structure of 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone is composed of a benzyl sulfide moiety attached to an azetidine ring, which is further substituted with a thiazole group. This combination of functional groups imparts the molecule with a high degree of chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

In recent years, there has been a growing interest in the biological activities of thiazole derivatives due to their potential therapeutic applications. Studies have shown that compounds like 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. These properties are attributed to the unique electronic and steric effects of the thiazole and azetidine rings.

One of the key areas of research involving 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound demonstrated significant inhibitory effects against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute found that this compound exhibited selective cytotoxicity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is thought to be mediated through the induction of apoptosis and the inhibition of cell proliferation pathways.

The pharmacokinetic properties of 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone have also been studied extensively. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's low toxicity and high therapeutic index further enhance its potential as a drug candidate.

In terms of synthesis, 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone can be synthesized through a multi-step process involving the reaction of benzyl mercaptan with an appropriate azetidine derivative followed by substitution with a thiazole group. The synthesis route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The applications of 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone extend beyond its use as a potential drug candidate. The compound's unique chemical structure makes it valuable for use in chemical libraries for high-throughput screening (HTS) assays. HTS assays are widely used in drug discovery to identify lead compounds with desired biological activities. The inclusion of compounds like 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone in these libraries can help accelerate the discovery process by providing diverse chemical scaffolds for screening.

In conclusion, 2-Benzylsulfanyl-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone (CAS No. 1797091-86-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various fields, contributing to advancements in drug discovery and healthcare.